N-(4-chlorobenzyl)-N'-1-naphthylthiourea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C18H15ClN2S/c19-15-10-8-13(9-11-15)12-20-18(22)21-17-7-3-5-14-4-1-2-6-16(14)17/h1-11H,12H2,(H2,20,21,22)
• InChI Key: ZWCMRLOTNTVRNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=S)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2S
• Molecular Weight: 326.8 g/mol

Description

N-(4-chlorobenzyl)-N'-1-naphthylthiourea, also known as SRI-37330, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thiourea derivative that is commonly used as a pharmacological tool to investigate the role of various biological processes in the body. In

Mechanism of Action

The exact mechanism of action of N-(4-chlorobenzyl)-N'-1-naphthylthiourea is not fully understood. However, it has been shown to interact with a variety of molecular targets in the body, including ion channels and neurotransmitter receptors. It has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects
N-(4-chlorobenzyl)-N'-1-naphthylthiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of voltage-gated potassium channels, which can lead to changes in neuronal excitability. It has also been shown to modulate the release of neurotransmitters such as dopamine and acetylcholine. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorobenzyl)-N'-1-naphthylthiourea in lab experiments is its high potency and selectivity for its molecular targets. This makes it a valuable tool for investigating the role of various biological processes in the body. However, one limitation of using this compound is its potential toxicity, which can vary depending on the concentration used and the duration of exposure.

Future Directions

There are many potential future directions for the study of N-(4-chlorobenzyl)-N'-1-naphthylthiourea. One area of interest is its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been suggested that this compound may have potential applications in the treatment of cancer and diabetes. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-N'-1-naphthylthiourea involves the reaction between 1-naphthylamine and 4-chlorobenzyl isothiocyanate. The reaction is carried out in a solvent such as ethanol or acetonitrile, and the product is obtained through crystallization. The purity of the compound can be improved through recrystallization or chromatography.

Scientific Research Applications

N-(4-chlorobenzyl)-N'-1-naphthylthiourea has been used in a variety of scientific research studies. It has been shown to have potential applications in the study of cancer, diabetes, and neurodegenerative diseases. It has also been used as a pharmacological tool to investigate the role of various biological processes in the body, such as the regulation of ion channels and the modulation of neurotransmitter release.